Cas no 921592-97-4 (2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-3-formyl-)

• Product Name: 2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-3-formyl-
• CAS No: 921592-97-4
• MF: C₁₂H₇ClO₃S
• MW: 266.700181245804
• CID: 744597
• PubChem ID: 59304406
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-3-formyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-3-formyl-
• 5-(4-chlorophenyl)-3-formylthiophene-2-carboxylic acid
• 5-(4-Chlorophenyl)-3-formylthiophene-2-carboxylicacid
• DTXSID70731495
• 921592-97-4
• SCHEMBL3600422
• 5-(4-chlorophenyl)3-formylthiophene-2-carboxylic acid
• JLXIBTDPPIJCBF-UHFFFAOYSA-N

• Inchi： 1S/C12H7ClO3S/c13-9-3-1-7(2-4-9)10-5-8(6-14)11(17-10)12(15)16/h1-6H,(H,15,16)
• InChI Key： JLXIBTDPPIJCBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C=O)=C(C(=O)O)S1

Computed Properties

• Exact Mass: 265.9804429g/mol
• Monoisotopic Mass: 265.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.6Ų